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Compound of Interest

Compound Name: Santalol

Cat. No.: B192323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the extraction of santalol, the primary

bioactive and aromatic compound in sandalwood, from the heartwood of Santalum album and

other species. The document outlines various methodologies, including traditional and modern

techniques, with a focus on yield, purity, and experimental parameters.

Introduction
Sandalwood oil, highly valued in the fragrance, cosmetics, and pharmaceutical industries, is

primarily composed of the sesquiterpene alcohols α-santalol and β-santalol.[1][2][3] These

compounds are responsible for the characteristic sweet, woody aroma and possess numerous

medicinal properties, including anti-inflammatory, antiseptic, and calming effects.[4][5] The

International Organization for Standardization (ISO 3518:2002) specifies that high-quality S.

album oil should contain 41–55% α-santalol and 16–24% β-santalol. The extraction method

significantly impacts the final yield and chemical composition of the oil. This document details

several key extraction techniques.

Comparative Analysis of Extraction Methods
The choice of extraction method depends on the desired yield, purity of santalol, cost, and

environmental impact. Below is a summary of quantitative data from various studies to facilitate

comparison.
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Extractio
n Method

Raw
Material

Solvent
Yield of
Oil (wt%)

α-
Santalol
(%)

β-
Santalol
(%)

Referenc
e

Steam

Distillation

S. album

heartwood

powder

Water 1.15 - 2.88
54.65 -

55.14

22.58 -

25.72

S.

spicatum

heartwood

powder

Water 1.15 41.29 16.55

Pilot Plant

S. album
Water 1.60 54.74 29.58

Hydrodistill

ation

S. album

chips (pre-

soaked)

Water 1.56 56.73 27.10

S. album

powder
Water 1.86 40.19 12.40

S. album

heartwood

(Odisha)

Water 3.2
72.5 (total

santalols)

S. album

heartwood

(Karnataka

)

Water 5.1
75.9 (total

santalols)

Solvent

Extraction

S. album

powder
Toluene

0.37

(absolute)
39.71 19.76

S. album

powder
Benzene

3.01

(absolute)
30.81 12.18

S. album

powder

Diethyl

ether

2.58

(absolute)
48.82 23.37
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S. album

powder

Ethyl

alcohol

3.70

(absolute)
54.55 29.01

Supercritic

al CO₂

Extraction

S. album Liquid CO₂ 3.76 54.50 28.00

Depleted

S. album

chips

Supercritic

al CO₂ with

alcohol co-

solvent

- - -

Microwave

Air-

Hydrodistill

ation

S. album

powder
Water 1.32 - -

Experimental Protocols
Detailed methodologies for the key extraction experiments are provided below.

Steam Distillation using a Clevenger Apparatus
This is a traditional and widely used method for extracting essential oils.

Protocol:

Material Preparation: Weigh a specific amount of sandalwood heartwood powder (e.g., 187

g) and place it into a round-bottom flask. Add distilled water to the flask, ensuring the powder

is fully submerged.

Apparatus Setup: Assemble the Clevenger apparatus with the flask, a heating mantle, and a

condenser. Ensure all joints are properly sealed.

Distillation: Heat the mixture to boiling. The steam will pass through the plant material,

carrying the volatile essential oils.

Condensation: The steam and oil vapor mixture is cooled in the condenser, turning back into

a liquid.
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Separation: The condensed liquid collects in the Clevenger's graduated tube, where the oil,

being less dense than water, separates and floats on top.

Collection: The process is continued for a set duration (e.g., 16.5 hours). The separated oil is

then collected.

Drying: Any residual moisture in the collected oil is removed using an anhydrous drying

agent like sodium sulfate.

Sandalwood Heartwood Powder Mixing with Water in Flask Heating and Steam Generation Vaporization of Volatiles Condensation Separation of Oil and Water Collection of Essential Oil Drying with Anhydrous Na2SO4 Pure Santalol-rich Oil

Click to download full resolution via product page

Steam Distillation Workflow

Solvent Extraction using a Soxhlet Apparatus
This method is effective for extracting a broader range of compounds, including less volatile

ones.

Protocol:

Material Preparation: Place a known quantity of sandalwood heartwood powder (e.g., 20 g)

into a thimble.

Apparatus Setup: Place the thimble inside a Soxhlet extractor, which is then fitted to a flask

containing the solvent (e.g., 95% ethanol, hexane, or toluene) and a condenser.

Extraction: Heat the solvent. The solvent vapor travels up to the condenser, liquefies, and

drips back into the thimble, immersing the sandalwood powder and dissolving the desired

compounds.

Siphoning: Once the solvent level in the extractor reaches the top of the siphon arm, the

entire solution is siphoned back into the flask.

Cycling: This process repeats automatically, allowing for a thorough extraction. The duration

can vary (e.g., 5.15 hours with toluene).
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Solvent Removal: After extraction, the solvent is removed from the extract, typically using a

rotary evaporator, to yield the concrete.

Absolute Production: The concrete can be further processed to obtain the absolute.

Sandalwood Heartwood Powder in Thimble Soxhlet Apparatus with Solvent Heating and Solvent Vaporization Condensation and Soaking of Powder Siphoning of Extract into Flask Repeated Extraction Cycles Solvent Removal (Rotary Evaporation) Sandalwood Concrete/Absolute

Click to download full resolution via product page

Solvent Extraction Workflow

Supercritical Fluid Extraction (SFE) with CO₂
SFE is a green technology that uses supercritical fluids, most commonly CO₂, as the extraction

solvent. It offers high selectivity and produces extracts with minimal solvent residue.

Protocol:

Material Preparation: Finely ground sandalwood heartwood is placed into an extraction

vessel.

System Pressurization and Heating: Carbon dioxide is pumped into the vessel and brought

to a supercritical state by controlling the pressure (e.g., 90-200 bar) and temperature (e.g.,

28-50°C).

Extraction: The supercritical CO₂ flows through the sandalwood powder, dissolving the

santalol and other lipophilic compounds. A co-solvent like a primary or secondary alcohol

can be used to enhance extraction efficiency.

Separation: The resulting solution is then depressurized in a separator. This causes the CO₂

to return to its gaseous state, leaving behind the extracted oil.

Collection: The sandalwood extract is collected from the separator. The CO₂ can be recycled

for further extractions.
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Supercritical Fluid Extraction Workflow

Post-Extraction Purification
After the initial extraction, the crude sandalwood oil often requires further purification to meet

quality standards and remove impurities. Common purification techniques include:

Vacuum Distillation: Lowers the boiling points of components, minimizing thermal

degradation.

Molecular Distillation: A form of short-path vacuum distillation that allows for precise

separation of fractions under very low pressure.

Fractional Distillation: Separates compounds with close boiling points, such as α-santalol
and β-santalol.

Chromatography: Techniques like flash chromatography can be used to isolate high-purity

fractions.

Analytical Quantification of Santalol
The quantification of α- and β-santalol in the extracted oil is crucial for quality control. The

most common analytical methods include:

Gas Chromatography-Mass Spectrometry (GC-MS): This is the standard method for

identifying and quantifying the volatile components of essential oils.
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High-Performance Thin-Layer Chromatography (HPTLC): A viable alternative for routine

analysis and quantification of sesquiterpenoids.

Near-Infrared (NIR) Spectroscopy: A rapid and non-destructive technique that can be used

for both qualitative and quantitative assessment of sandalwood oil purity.

Conclusion
The selection of an appropriate extraction method for santalol from sandalwood heartwood is

a critical step that influences the final product's quality and yield. While traditional methods like

steam distillation remain prevalent, modern techniques such as supercritical CO₂ extraction

offer advantages in terms of efficiency, selectivity, and environmental safety. Post-extraction

purification and rigorous analytical testing are essential to ensure the final product meets the

required standards for research, drug development, and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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